Cas no 1784324-56-6 ([2-methyl-5-(3-pyridyl)pyrazol-3-yl]methanamine)

• Product Name: [2-methyl-5-(3-pyridyl)pyrazol-3-yl]methanamine
• CAS No: 1784324-56-6
• MDL: MFCD30005727
• CID: 4616069
• Update Time: 2025-05-24

[2-methyl-5-(3-pyridyl)pyrazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [2-methyl-5-(3-pyridyl)pyrazol-3-yl]methanamine

• MDL： MFCD30005727

Additional information on [2-methyl-5-(3-pyridyl)pyrazol-3-yl]methanamine

Introduction to [2-methyl-5-(3-pyridyl)pyrazol-3-yl]methanamine (CAS No. 1784324-56-6)

[2-methyl-5-(3-pyridyl)pyrazol-3-yl]methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1784324-56-6, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a pyrazole core substituted with a methyl group at the 2-position and a 3-pyridyl group at the 5-position, linked to an amine functional group through a methylene bridge. Such structural features contribute to its diverse chemical reactivity and biological activity.

The pyrazole moiety is a heterocyclic aromatic compound that has been widely studied for its pharmacological properties. Pyrazoles exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the 3-pyridyl group in [2-methyl-5-(3-pyridyl)pyrazol-3-yl]methanamine further enhances its potential as a pharmacophore. Pyridine derivatives are known for their role in various biological processes and have been incorporated into numerous drug molecules due to their ability to interact with biological targets effectively.

Recent research has highlighted the importance of [2-methyl-5-(3-pyridyl)pyrazol-3-yl]methanamine in the development of novel therapeutic agents. Studies have demonstrated that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. The amine functional group in the molecule allows for further chemical modifications, enabling researchers to design derivatives with enhanced pharmacological properties.

One of the most intriguing aspects of [2-methyl-5-(3-pyridyl)pyrazol-3-yl]methanamine is its ability to interact with biological targets through multiple binding sites. This polyvalent interaction can lead to increased binding affinity and prolonged duration of action, which are critical factors in drug design. The compound's structural flexibility also allows it to adapt to different binding pockets within biological targets, making it a versatile scaffold for drug development.

In addition to its potential in oncology, [2-methyl-5-(3-pyridyl)pyrazol-3-yl]methanamine has shown promise in other therapeutic areas. Research indicates that this compound may have applications in the treatment of neurological disorders, where its ability to modulate neurotransmitter activity could be beneficial. Furthermore, its anti-inflammatory properties make it a candidate for developing drugs targeting chronic inflammatory conditions.

The synthesis of [2-methyl-5-(3-pyridyl)pyrazol-3-yl]methanamine involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for structural optimization.

The pharmacokinetic profile of [2-methyl-5-(3-pyridyl)pyrazol-3-yl]methanamine is another critical aspect that has been extensively studied. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, including good solubility and moderate bioavailability, which are favorable for further development as a drug candidate.

Future research on [2-methyl-5-(3-pyridyl)pyrazol-3-yl]methanamine will focus on expanding its therapeutic applications and improving its pharmacological profile. Techniques such as computational modeling and structure-based drug design will be utilized to identify new derivatives with enhanced activity and reduced side effects. Additionally, preclinical studies will be conducted to evaluate the safety and efficacy of this compound in animal models before moving into human clinical trials.

The integration of [2-methyl-5-(3-pyridyl)pyrazol-3-yl]methanamine into drug development pipelines represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for treating various diseases. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in the next generation of therapeutic agents.